![molecular formula C7H3Cl2N B167995 1,2-Dichloro-4-isocyanobenzene CAS No. 1930-84-3](/img/structure/B167995.png)
1,2-Dichloro-4-isocyanobenzene
Overview
Description
1,2-Dichloro-4-isocyanatobenzene, also known as 3,4-dichlorophenyl isocyanate, is a chemical compound with the molecular formula C7H3Cl2NO . It is used as an intermediate in the synthesis of pharmaceuticals and pesticides .
Synthesis Analysis
The synthesis of 1,2-Dichloro-4-isocyanobenzene is typically achieved by reacting 3,4-dichloroaniline with phosgene . The reaction is carried out in a solvent such as toluene, under controlled temperature conditions .Molecular Structure Analysis
The molecular structure of 1,2-Dichloro-4-isocyanatobenzene consists of a benzene ring with two chlorine atoms and one isocyanate group attached .Physical And Chemical Properties Analysis
1,2-Dichloro-4-isocyanatobenzene is a solid with a melting point of 41-43°C and a boiling point of 118-120°C . It has a molar mass of 188.01 and a density of 1.3256 . The compound is soluble in toluene and chlorobenzene, but decomposes in water .Scientific Research Applications
Synthesis of Complex Chemical Compounds
1,2-Dichloro-4-isocyanobenzene is a valuable intermediate in the synthesis of complex chemical compounds. For instance, it has been used in the synthesis of various substituted dicyanobenzenes and phthalocyanines. These compounds have applications in diverse areas including materials science and pharmaceuticals. In one study, 4,5-dichloro-1,2-dicyanobenzene was synthesized from 4,5-dichloro-1,2-benzenedicarboxylic acid and then converted into octasubstituted phthalocyanines (Wöhrle, Eskes, Shigehara, & Yamada, 1993).
Role in Catalysis and Chemical Reactions
The compound plays a significant role in catalysis and various chemical reactions. For example, it has been used in the catalytic synthesis of 1,2-dichloro-4-nitrobenzene, a reaction essential in the production of certain dyes and pharmaceuticals. Optimal conditions for this process have been studied, demonstrating the practicality and efficiency of using this compound in industrial settings (L. Hui-ping, 2005).
Studies in Molecular Structures and Properties
Research has also been conducted on the molecular structure and properties of compounds related to this compound. For example, the structure and melting relations of isomeric dibromobenzenes, which are structurally similar, have been studied to understand their physical properties better. This research provides insights into the behavior of such compounds under different conditions, which is crucial for their application in various fields (Dziubek & Katrusiak, 2014).
Research in Photocycloaddition and Molecular Interaction
The compound has been studied in the context of photocycloaddition reactions. For instance, research on the meta-photocycloaddition of trans-1,2-dichloroethene to benzene rings has been conducted. Such studies are significant in understanding the behavior of this compound when exposed to light, which is relevant in photochemistry and the development of light-sensitive materials (Gilbert, Heath, & Rodwell, 1989).
Safety and Hazards
1,2-Dichloro-4-isocyanatobenzene is classified as toxic and may cause skin and eye irritation, respiratory irritation, and may be harmful if swallowed or inhaled . Safety precautions include avoiding breathing its dust/fume/gas/mist/vapors/spray, and using protective clothing and eye/face protection .
Mechanism of Action
Target of Action
Mode of Action
It is known that isocyanobenzene, a related compound, is used in the study of the inhibition mechanism of reconstituted cytochrome p-450scc-linked monooxygenase system by antimycotic reagent and other inhibitors .
Biochemical Pathways
radialenes via a [1+1+1] cycloaddition reaction.
Pharmacokinetics
It is known that 1,2-dichlorobenzene, a related compound, is metabolized in mammals .
Action Environment
The compound can have a significant impact on aquatic organisms and can accumulate in the environment, posing a risk to human health and the environment. It has also been studied for its potential use in sustainability and environmental impact research, including its potential as a renewable energy source.
Biochemical Analysis
Biochemical Properties
1,2-Dichloro-4-isocyanobenzene is known to interact with various biomolecules. For instance, it has been used in the study of the inhibition mechanism of reconstituted cytochrome p-450scc-linked monooxygenase system . The nature of these interactions is largely due to the isocyanate group, which can form covalent bonds with a variety of biological molecules .
Cellular Effects
Molecular Mechanism
It is known that the isocyanate group can form covalent bonds with biological molecules, potentially leading to changes in gene expression and enzyme activity .
Temporal Effects in Laboratory Settings
It is known that the compound can form stable covalent bonds with biological molecules, suggesting that it may have long-term effects on cellular function .
Dosage Effects in Animal Models
Given its potential toxicity, it is likely that high doses could have adverse effects.
Metabolic Pathways
The metabolic pathways involving this compound are not well-characterized. It is known that the compound can interact with various enzymes and cofactors due to its isocyanate group .
Transport and Distribution
Given its ability to form covalent bonds with biological molecules, it may interact with various transporters or binding proteins .
properties
IUPAC Name |
1,2-dichloro-4-isocyanobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl2N/c1-10-5-2-3-6(8)7(9)4-5/h2-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBWBBYHSAMAHNQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[C-]#[N+]C1=CC(=C(C=C1)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90374202 | |
Record name | 1,2-dichloro-4-isocyanobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90374202 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1930-84-3 | |
Record name | 1,2-Dichloro-4-isocyanobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1930-84-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2-dichloro-4-isocyanobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90374202 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1930-84-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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